2-Bromo-1-ethyl-4-methoxybenzene
Overview
Description
2-Bromo-1-ethyl-4-methoxybenzene is a chemical compound with the molecular formula C9H11BrO . It is used in various chemical reactions and has a molecular weight of 215.09 .
Synthesis Analysis
The synthesis of 2-Bromo-1-ethyl-4-methoxybenzene can involve various methods. One such method involves the reaction of 4-bromoanisole with ethyl acrylates in room-temperature ionic liquids . Another method involves a Friedel Crafts acylation followed by a Clemmensen Reduction .Molecular Structure Analysis
The molecular structure of 2-Bromo-1-ethyl-4-methoxybenzene consists of a benzene ring substituted with a bromo group, an ethyl group, and a methoxy group . The InChI code for this compound is 1S/C9H11BrO/c1-3-7-4-5-8(11-2)6-9(7)10/h4-6H,3H2,1-2H3 .Chemical Reactions Analysis
2-Bromo-1-ethyl-4-methoxybenzene can participate in various chemical reactions. For instance, it can undergo nucleophilic substitution reactions . The presence of electron-withdrawing groups ortho and para to the bromine substantially enhance the rate of substitution .Physical And Chemical Properties Analysis
2-Bromo-1-ethyl-4-methoxybenzene is a liquid at room temperature with a density of 1.502 g/mL at 25 °C . It has a refractive index of n20/D 1.573 .Scientific Research Applications
Synthesis of Unsymmetrically Substituted Biphenyl Compounds
2-Bromo-1-ethyl-4-methoxybenzene: is utilized in the synthesis of biphenyl compounds that are unsymmetrically substituted. These compounds have significant applications in organic electronics and pharmaceuticals due to their unique structural and electronic properties .
Preparation of Exo-Metacyclophanes
This chemical serves as a precursor in the preparation of exo- [n.m.n.m]metacyclophanes, which are a family of cyclic compounds. Metacyclophanes have potential uses in host-guest chemistry and molecular recognition processes .
Intermediate in Synthetic Chemistry
As an intermediate in synthetic chemistry, 2-Bromo-1-ethyl-4-methoxybenzene is involved in various chemical reactions to produce different organic compounds. Its role is crucial in expanding the diversity of synthetic routes for complex molecules .
Suzuki Coupling Reactions
In Suzuki coupling reactions, this compound can react with phenylboronic acid under the catalysis of palladium complexes. This reaction is a cornerstone in the field of cross-coupling chemistry, which is widely used to create carbon-carbon bonds in organic synthesis .
Heck Reaction
The Heck reaction is another area where 2-Bromo-1-ethyl-4-methoxybenzene finds application. It reacts with ethyl acrylates to produce ethyl 4-methoxycinnamate, a compound used in the fragrance industry and as a UV absorber in sunscreens .
Brominating Reagent
This compound acts as a brominating reagent in various organic synthesis processes. Bromination is a key step in the modification of organic molecules, which can alter their reactivity and physical properties .
Preparation of Aryl 1,3-Diketones
Aryl 1,3-diketones are synthesized using 2-Bromo-1-ethyl-4-methoxybenzene . These diketones are important intermediates in the synthesis of heterocycles and pharmaceuticals .
Synthesis of Ethyl 4-Methoxycinnamate
Lastly, it is used in the synthesis of ethyl 4-methoxycinnamate, an ester that finds applications in the cosmetic industry due to its fragrant properties and potential use as a sunscreen agent .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-bromo-1-ethyl-4-methoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO/c1-3-7-4-5-8(11-2)6-9(7)10/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIPKSXJTPSSWRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C(C=C1)OC)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-ethyl-4-methoxybenzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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